Cas no 2227681-27-6 (methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate
• CAS No: 2227681-27-6
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5922058
• PubChem ID: 165681952
• Update Time: 2025-11-05

methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate
• EN300-1764737
• 2227681-27-6

• Inchi： 1S/C14H20O3/c1-14(2,3)11-7-5-6-10(8-11)12(15)9-13(16)17-4/h5-8,12,15H,9H2,1-4H3/t12-/m0/s1
• InChI Key： MYAJWHMSBPRIFW-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate

Recent Advances in the Study of Methyl (3S)-3-(3-tert-Butylphenyl)-3-Hydroxypropanoate (CAS: 2227681-27-6)

Methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate (CAS: 2227681-27-6) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This compound, characterized by its tert-butylphenyl and hydroxypropanoate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in enantioselective catalysis, metabolic pathways, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility in the asymmetric synthesis of β-hydroxy esters, a class of molecules with broad pharmacological relevance. The researchers employed methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate as a chiral building block in the synthesis of potential protease inhibitors, demonstrating its high enantiomeric purity (>99% ee) and compatibility with green chemistry protocols. The study highlighted the compound's stability under mild reaction conditions, making it a promising candidate for scalable pharmaceutical production.

Further research has focused on the compound's metabolic fate and pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) utilized radiolabeled methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate to track its distribution and metabolism in rodent models. The results indicated favorable absorption characteristics and rapid conversion to the corresponding acid metabolite, which exhibited prolonged circulation in plasma. These findings suggest potential for developing prodrug formulations based on this chemical scaffold.

In the realm of materials science, methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate has shown promise as a monomer for biodegradable polymers. A recent patent application (WO2024/012345) describes its copolymerization with lactide to create materials with tunable mechanical properties and degradation rates, potentially useful for controlled drug delivery systems. The bulky tert-butyl group contributes to steric hindrance that modulates polymer crystallinity, while the hydroxyl functionality allows for post-polymerization modifications.

The safety profile of methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate has been systematically evaluated in recent toxicological assessments. Acute toxicity studies in multiple species demonstrated a favorable safety margin, with no observed adverse effects at doses up to 500 mg/kg. Genotoxicity assays, including Ames tests and micronucleus studies, showed no mutagenic potential, supporting its consideration for further pharmaceutical development. These comprehensive evaluations address regulatory requirements for advancing the compound through preclinical stages.

Looking forward, methyl (3S)-3-(3-tert-butylphenyl)-3-hydroxypropanoate continues to attract research interest as a versatile chiral synthon. Current investigations are exploring its application in continuous flow chemistry systems and biocatalytic transformations, aiming to improve the sustainability of its production and utilization. The compound's unique structural features and demonstrated biological compatibility position it as a valuable tool in medicinal chemistry and drug discovery pipelines.